Cas no 4634-13-3 (3-Pyridinecarboxylicacid, 6-phenyl-, methyl ester)
4634-13-3 structure
Product Name:3-Pyridinecarboxylicacid, 6-phenyl-, methyl ester
CAS No:4634-13-3
MF:C13H11NO2
MW:213.231943368912
MDL:MFCD07367320
CID:328062
PubChem ID:13129505
Update Time:2025-04-19
3-Pyridinecarboxylicacid, 6-phenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylicacid, 6-phenyl-, methyl ester
- Methyl 2-phenyl-5-pyridinecarboxylate
- methyl 6-phenylnicotinate
- methyl 6-phenylpyridine-3-carboxylate
- METHYL-6-PHENYL-NICOTONOATE
- 6-phenyl-nicotinic acid methyl ester
- 6-phenylpyridine-3-carboxylic acid methyl ester
- methyl 6-phenyl-3-pyridinecarboxylate
- J-522566
- DTXSID70520583
- FT-0751064
- Methyl 6-phenylpyridin-3-ylcarboxylate
- CS-0195656
- SCHEMBL2715851
- AKOS027326993
- 4634-13-3
- DXHZSBAEWGPUKI-UHFFFAOYSA-N
- E90053
- METHYL6-PHENYLNICOTINATE
- MFCD07367320
- DB-010888
-
- MDL： MFCD07367320
- Inchi： 1S/C13H11NO2/c1-16-13(15)11-7-8-12(14-9-11)10-5-3-2-4-6-10/h2-9H,1H3
- InChI Key： DXHZSBAEWGPUKI-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CN=C(C=C1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 213.07900
- Monoisotopic Mass: 213.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- Color/Form: NA
- Density: 1.1±0.1 g/cm3
- Melting Point: >1100(dec.)
- Boiling Point: 336.2±30.0 °C at 760 mmHg
- PSA: 39.19000
- LogP: 2.53520
3-Pyridinecarboxylicacid, 6-phenyl-, methyl ester Security Information
- Signal Word：warning
- Hazard Statement： Harmful
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
3-Pyridinecarboxylicacid, 6-phenyl-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 202156-1g |
Methyl 6-phenylpyridine-3-carboxylate |
4634-13-3 | 1g |
$345.00 | 2023-09-07 | ||
| abcr | AB224426-1 g |
Methyl 6-phenylnicotinate; 95% |
4634-13-3 | 1g |
€301.20 | 2023-02-22 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-263686-250 mg |
Methyl 6-phenylpyridin-3-ylcarboxylate, |
4634-13-3 | 250MG |
￥940.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-263686A-1 g |
Methyl 6-phenylpyridin-3-ylcarboxylate, |
4634-13-3 | 1g |
￥3,159.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-263686-250mg |
Methyl 6-phenylpyridin-3-ylcarboxylate, |
4634-13-3 | 250mg |
￥940.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-263686A-1g |
Methyl 6-phenylpyridin-3-ylcarboxylate, |
4634-13-3 | 1g |
￥3159.00 | 2023-09-05 | ||
| Aaron | AR00D8W8-1g |
Methyl 6-phenylnicotinate |
4634-13-3 | 95% | 1g |
$299.00 | 2025-02-12 | |
| 1PlusChem | 1P00D8NW-250mg |
METHYL 6-PHENYLNICOTINATE |
4634-13-3 | 95% | 250mg |
$108.00 | 2023-12-17 | |
| 1PlusChem | 1P00D8NW-1g |
METHYL 6-PHENYLNICOTINATE |
4634-13-3 | 95% | 1g |
$291.00 | 2023-12-17 | |
| 1PlusChem | 1P00D8NW-5g |
METHYL 6-PHENYLNICOTINATE |
4634-13-3 | 95% | 5g |
$923.00 | 2024-05-01 |
3-Pyridinecarboxylicacid, 6-phenyl-, methyl ester Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4634-13-3)3-Pyridinecarboxylicacid, 6-phenyl-, methyl ester
Order Number:A1160722
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:01
Price ($):1007.0/288.0
Email:sales@amadischem.com
3-Pyridinecarboxylicacid, 6-phenyl-, methyl ester Related Literature
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Davide Carta,Paola Brun,Matteo Dal Pra,Giulia Bernabè,Ignazio Castagliuolo,Maria Grazia Ferlin Med. Chem. Commun. 2018 9 1017
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2. 348. Methylnicotinic acids. Part I. Condensation of 2-methyl-6-phenylnicotinic acid and its ethyl ester with aldehydesE. Tittensor,D. G. Wibberley J. Chem. Soc. 1956 1778
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3. Synthesis of tetrasubstituted pyridines by the acid-catalysed Bohlmann–Rahtz reactionMark C. Bagley,Christian Brace,James W. Dale,Maren Ohnesorge,Nathan G. Phillips,Xin Xiong,Justin Bower J. Chem. Soc. Perkin Trans. 1 2002 1663
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J. Hurst,D. G. Wibberley J. Chem. Soc. 1962 119
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4634-13-3)3-Pyridinecarboxylicacid, 6-phenyl-, methyl ester
Purity:99%/99%
Quantity:5g/1g
Price ($):1007.0/288.0